2,5-Diphenyl-3-(phenylsulfanyl)pyrrolidine

• CAS No.: 61193-42-8
• Molecular Formula: C22H21NS
• Molecular Weight: 331.5 g/mol
• IUPAC Name: 2,5-diphenyl-3-phenylsulfanylpyrrolidine
• InChI: InChI=1S/C22H21NS/c1-4-10-17(11-5-1)20-16-21(24-19-14-8-3-9-15-19)22(23-20)18-12-6-2-7-13-18/h1-15,20-23H,16H2
• InChI Key: WWYRWNJAJPUFJF-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(NC1C2=CC=CC=C2)C3=CC=CC=C3)SC4=CC=CC=C4

Description

2,5-Diphenyl-3-(phenylsulfanyl)pyrrolidine is a heterocyclic compound featuring a pyrrolidine ring substituted with phenyl and phenylsulfanyl groups. This compound is of significant interest in medicinal chemistry due to its potential biological activities and its role as a versatile scaffold in drug discovery .

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method is the Paal-Knorr synthesis, which involves the cyclization of 1,4-diketones with ammonia or primary amines . The phenyl and phenylsulfanyl groups can be introduced via Suzuki-Miyaura coupling reactions, which are known for their mild and functional group-tolerant conditions .

Industrial Production Methods: Industrial production of this compound may involve large-scale Paal-Knorr synthesis followed by efficient coupling reactions. The use of palladium catalysts in Suzuki-Miyaura coupling ensures high yields and purity of the final product .

Chemical Reactions Analysis

Types of Reactions: 2,5-Diphenyl-3-(phenylsulfanyl)pyrrolidine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium dichromate, leading to the formation of bipyrrole derivatives.

Reduction: Reduction reactions can be performed using hydrogenation catalysts to yield reduced pyrrolidine derivatives.

Substitution: Nucleophilic substitution reactions can introduce different substituents on the phenyl rings.

Common Reagents and Conditions:

Oxidation: Potassium dichromate in acidic conditions.

Reduction: Hydrogen gas with palladium on carbon (Pd/C) catalyst.

Substitution: Nucleophiles such as halides or amines under basic conditions.

Major Products Formed:

Oxidation: Bipyrrole derivatives and hydroxy-pyrrole compounds.

Reduction: Reduced pyrrolidine derivatives.

Substitution: Various substituted pyrrolidine derivatives depending on the nucleophile used.

Scientific Research Applications

2,5-Diphenyl-3-(phenylsulfanyl)pyrrolidine has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial and anticancer properties.

Medicine: Explored as a scaffold for drug development, particularly in the design of enzyme inhibitors and receptor modulators.

Industry: Utilized in the development of novel materials with specific electronic and optical properties.

Mechanism of Action

The mechanism of action of 2,5-Diphenyl-3-(phenylsulfanyl)pyrrolidine involves its interaction with specific molecular targets. The phenylsulfanyl group can engage in π-π interactions with aromatic residues in proteins, while the pyrrolidine ring can form hydrogen bonds with amino acid side chains . These interactions can modulate the activity of enzymes or receptors, leading to the compound’s biological effects .

Comparison with Similar Compounds

Pyrrolidine: A simpler analog without phenyl or phenylsulfanyl substitutions.

Pyrrolidinone: Contains a carbonyl group, offering different reactivity and biological activity.

Pyrrole: An aromatic analog with distinct electronic properties.

Uniqueness: 2,5-Diphenyl-3-(phenylsulfanyl)pyrrolidine is unique due to its combination of phenyl and phenylsulfanyl groups, which enhance its ability to interact with biological targets through multiple types of non-covalent interactions . This makes it a valuable scaffold in drug discovery and development .